molecular formula C16H23N B8646652 5-octyl-1H-indole

5-octyl-1H-indole

Cat. No.: B8646652
M. Wt: 229.36 g/mol
InChI Key: DWUSZBXMUVINPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-octyl-1H-indole is a useful research compound. Its molecular formula is C16H23N and its molecular weight is 229.36 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H23N

Molecular Weight

229.36 g/mol

IUPAC Name

5-octyl-1H-indole

InChI

InChI=1S/C16H23N/c1-2-3-4-5-6-7-8-14-9-10-16-15(13-14)11-12-17-16/h9-13,17H,2-8H2,1H3

InChI Key

DWUSZBXMUVINPS-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCC1=CC2=C(C=C1)NC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of the product of Step A (0.17 g; 0.75 mmol) and 10% Pd/carbon (0.2 g) in EtOH (15 ml) was stirred at room temperature for 40 min under H2 (balloon). The catalyst was removed by filtration through the Celite pad, washed with CH2Cl2 (2×10 ml) and combined filtrates were evaporated to dryness under reduced pressure. The residue was purified by FCC (SiO2; hexane/EtOAc; 9:1) to give the title compound (0.08 g; 46%) as a colourless syrup. 1H-NMR (CDCl3) 0.86 (tr, 3H, J=6.7 Hz); 1.28 (m, 10H); 1.65 (m, 2H); 2.68 (tr, 2H, J=7.9 Hz); 6.47 (m, 1H); 7.02 (dd, 1H, J=1.5, 8.3 Hz); 7.16 (m, 1H); 7.29 (d, 1H, J=8.3 Hz); 7.42 (s, 1H); 8.04 (broad s, 1H).
Name
product
Quantity
0.17 g
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Pd carbon
Quantity
0.2 g
Type
catalyst
Reaction Step One
Yield
46%

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